Cas no 66146-98-3 (2-(Benzenesulfonyl)butanenitrile)
66146-98-3 structure
Product Name:2-(Benzenesulfonyl)butanenitrile
CAS No:66146-98-3
MF:C10H11NO2S
MW:209.26484131813
CID:2795345
PubChem ID:15191920
Update Time:2025-04-21
2-(Benzenesulfonyl)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Benzenesulfonyl)butanenitrile
- AKOS010970073
- 66146-98-3
- DTXCID10520643
- DTXSID70569871
-
- Inchi: 1S/C10H11NO2S/c1-2-9(8-11)14(12,13)10-6-4-3-5-7-10/h3-7,9H,2H2,1H3
- InChI Key: WQEPKVYFZABXPJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C(C#N)CC)(=O)=O
Computed Properties
- Exact Mass: 209.05104977Da
- Monoisotopic Mass: 209.05104977Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 66.3Ų
2-(Benzenesulfonyl)butanenitrile Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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